Cas no 1445701-08-5 (1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine)

• Product Name: 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine
• CAS No: 1445701-08-5
• MF: C₁₆H₁₄ClFN₄O₅S
• MW: 428.822564601898
• CID: 5900029
• PubChem ID: 75390820
• Update Time: 2025-06-08

1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS033399075
• (6-chloro-3-fluoropyridin-2-yl)-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]methanone
• 1445701-08-5
• EN300-26613513
• Z1526747876
• 1-(6-chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine
• 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine

• Inchi： 1S/C16H14ClFN4O5S/c17-14-5-4-13(18)15(19-14)16(23)20-6-8-21(9-7-20)28(26,27)12-3-1-2-11(10-12)22(24)25/h1-5,10H,6-9H2
• InChI Key： VQKXMXAQYNCNCH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(N2CCN(CC2)S(C2C=CC=C(C=2)[N+](=O)[O-])(=O)=O)=O)=N1)F

Computed Properties

• Exact Mass: 428.0357466g/mol
• Monoisotopic Mass: 428.0357466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Additional information on 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine

Introduction to 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine (CAS No. 1445701-08-5)

1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine, identified by its CAS number 1445701-08-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of bioactive agents targeting various therapeutic pathways. The structural features of this molecule, including its piperazine core and the presence of both chloro and fluoro substituents on the pyridine ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The piperazine moiety is a prominent pharmacophore in many pharmaceutical compounds due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine, the piperazine ring is functionalized with a 6-chloro-3-fluoropyridine-2-carbonyl group and a 3-nitrobenzenesulfonyl moiety. These substituents not only enhance the solubility and metabolic stability of the compound but also influence its binding affinity to biological targets. The chloro and fluoro atoms, in particular, are known to be important for modulating the electronic properties of the molecule, thereby affecting its interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the nitrobenzenesulfonyl group in 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine can engage in favorable interactions with hydrophobic pockets of target proteins, while the piperazine ring provides additional hydrogen bonding opportunities. These interactions are critical for achieving high binding affinity and selectivity, which are essential criteria for any drug candidate.

In addition to its structural significance, 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine has been explored in several preclinical studies as a potential intermediate in the synthesis of novel therapeutic agents. Its versatility allows for further derivatization, enabling researchers to fine-tune its pharmacological properties. For instance, modifications at the fluoro or chloro positions can alter the metabolic pathways and bioavailability of the compound, while changes to the nitrobenzenesulfonyl group can enhance its binding affinity to specific biological targets.

The pharmaceutical industry has shown particular interest in compounds containing both fluorine and chlorine atoms due to their ability to improve drug-like properties such as lipophilicity and metabolic stability. The presence of these elements in 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine makes it an attractive candidate for further development. Researchers have utilized this compound as a building block in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The combination of structural features present in this molecule allows it to interact effectively with ATP-binding pockets of kinases, thereby inhibiting their activity.

Recent studies have also highlighted the role of 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine in addressing emerging therapeutic challenges. For example, research has demonstrated its potential as an antiviral agent by targeting viral proteases and polymerases. The ability of this compound to modulate enzyme activity is attributed to its precise structural arrangement, which allows it to fit snugly into enzymatic active sites. Furthermore, its chemical stability under various physiological conditions enhances its suitability for clinical applications.

The synthesis of 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups efficiently. The use of modern analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has facilitated rigorous characterization of the compound, ensuring that it meets stringent quality standards before being subjected to biological testing.

Beyond its pharmaceutical applications, this compound has also been explored in material science research due to its unique electronic properties. The presence of heterocyclic rings and functional groups makes it a promising candidate for developing organic semiconductors and light-emitting diodes (OLEDs). Researchers have investigated its potential as a component in organic field-effect transistors (OFETs), where its ability to conduct electricity under applied voltage makes it suitable for use in flexible electronics.

The environmental impact of synthesizing and using such compounds is another area of growing interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, biocatalytic methods using enzymes have been explored as alternatives to traditional chemical synthesis for producing key intermediates like 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine. These approaches not only improve sustainability but also enhance scalability for industrial production.

In conclusion, 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(3-nitrobenzenesulfonyl)piperazine (CAS No. 1445701-08-5) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges while promoting sustainable scientific practices.